Cas no 26767-71-5 (Pyrethric acid)

• Product name: Pyrethric acid
• CAS No: 26767-71-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 2055602
• PubChem ID: 572117

Pyrethric acid Chemical and Physical Properties

Names and Identifiers

• Pyrethric acid
• [1R,(+)]-3α-[(E)-2-Methoxycarbonyl-1-propenyl]-2,2-dimethylcyclopropanecarboxylic acid
• 3-(2-methoxycarbonyl-propenyl)-2,2-dimethyl-cyclopropanecarboxylic acid
• 26767-71-5
• [1R,(+)]-3alpha-[(E)-2-Methoxycarbonyl-1-propenyl]-2,2-dimethylcyclopropanecarboxylic acid

• Inchi： InChI=1S/C11H16O4/c1-6(10(14)15-4)5-7-8(9(12)13)11(7,2)3/h5,7-8H,1-4H3,(H,12,13)
• InChI Key： UIWNHGWOYRFCSF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.10485899Da
• Monoisotopic Mass: 212.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 1.5